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Compound of Interest

Compound Name: Ac-D-Phe(4-Br)-OH

Cat. No.: B12281536

Get Quote

Executive Summary & Chemical Profile
Ac-D-Phe(4-Br)-OH (N-Acetyl-4-bromo-D-phenylalanine) is a non-canonical amino acid

derivative frequently employed in solid-phase peptide synthesis (SPPS) to introduce

halogenated aromatic motifs for cross-coupling reactions or hydrophobicity modulation.[1][2]

While often categorized generically as an "Irritant," the presence of the bromine substituent at

the para position, combined with the N-acetyl capping, significantly alters its physicochemical

properties compared to native phenylalanine.[2] The increased lipophilicity facilitates

transdermal absorption, necessitating a higher tier of contact precaution than standard amino

acids.

Key Hazard Identifiers (GHS Proxy)
Signal Word: WARNING

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][6]
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H335: May cause respiratory irritation.[3][4][5]

Note: Halogenated organic compounds carry an inherent risk of sensitization upon repeated

exposure.

Personal Protective Equipment (PPE) Matrix
Rationale: The primary risk vector is the inhalation of fine particulates during weighing and

dermal absorption during solubilization. The following matrix is designed to create a redundant

barrier system.
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Protection Zone Required Equipment
Technical Specification &
Rationale

Respiratory Fume Hood (Primary)

Class II, Type A2 Biosafety

Cabinet or Chemical Fume

Hood.All open-container

manipulation must occur here.

[1][2] The powder is

electrostatic; open-bench

weighing is strictly prohibited to

prevent aerosolization.[1][2]

Dermal (Hands) Double Nitrile Gloves

Inner Layer: 4 mil Nitrile

(White/Blue).Outer Layer: 5-8

mil Nitrile (Purple/Black).Why:

[1][2] Halogenated compounds

can permeate standard latex.

Double gloving provides a

"breakthrough indicator"

system—if the outer glove is

compromised, the inner glove

protects while you doff and

replace.

Ocular Chemical Splash Goggles

ANSI Z87.1

Compliant.Standard safety

glasses are insufficient during

solubilization steps where

splashes of halogenated

organic solvents (e.g., DCM)

containing the peptide block

could bypass side shields.

Body Tyvek® Lab Coat/Sleeves

Non-woven

polyethylene.Standard cotton

coats absorb liquids. Tyvek

provides a hydrophobic barrier

against spills of the lipophilic

stock solution.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetyl-D-phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-L-phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetyl-D-phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-L-phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetyl-D-phenylalanine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-L-phenylalanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12281536?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow: A Self-Validating System
This protocol integrates safety checks directly into the experimental workflow. If a check fails,

the process halts.

Phase A: Weighing & Transfer (Solid State)
Risk:[1][2] Inhalation of fines and static discharge.

Static Neutralization: Ac-D-Phe(4-Br)-OH is prone to static charging.[1][2] Use an ionizing

bar or anti-static gun on the weighing boat before dispensing.

Validation: Powder should settle flat, not cling to the spatula or boat walls.

The "Zone of Safety": Place the balance inside the fume hood, at least 6 inches back from

the sash.

Transfer: Use a wide-mouth funnel for transfer to the reaction vessel. Rinse the weighing

boat with the reaction solvent (e.g., DMF or NMP) immediately to trap residual dust.

Phase B: Solubilization (Liquid State)
Risk: Splash and transdermal absorption.

Solvent Selection: When dissolving in DMF (Dimethylformamide) or DCM (Dichloromethane),

recognize that these solvents act as "vehicles," carrying the halogenated amino acid through

the skin barrier more efficiently than water.

Vessel Closure: Do not transport open vessels containing the solution across the lab. Cap all

vials/flasks before removing them from the hood.

Visualization: Risk Assessment Logic
The following diagram illustrates the decision-making process for handling this specific

compound.
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Start: Handling Ac-D-Phe(4-Br)-OH

Check Physical State

Solid (Powder) Solubilized (in DMF/DCM)

Is Fume Hood Active? Double Nitrile Gloves?

Static Neutralization?

Yes

STOP: Correct Setup

No

Proceed: Weighing

Yes No

No Vessel Capped?

Yes

No

Proceed: Synthesis

Yes

Click to download full resolution via product page

Caption: Decision logic for PPE and engineering controls based on physical state (Solid vs.

Liquid).

Disposal Protocol: The Halogen Trap
A critical error in peptide synthesis labs is misclassifying halogenated building blocks. Because

Ac-D-Phe(4-Br)-OH contains Bromine, it cannot be disposed of in the standard "Organic

Solvents" waste stream if that stream is destined for non-halogenated fuel blending.[1][2]

Waste Stream Segregation[1][2]
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Solid Waste:

Contaminated weighing boats, kimwipes, and gloves must go into Hazardous Solid Waste

(specifically labeled for Halogenated Organics).

Do not throw in regular trash.

Liquid Waste:

Any solution containing this amino acid must be segregated into the Halogenated Organic

Waste carboy.

Reasoning: High-temperature incineration is required to break down the C-Br bond safely.

[1][2] Mixing with non-halogenated waste can result in the formation of toxic dioxins during

standard combustion processes or violate waste hauler contracts.

Visualization: Waste Segregation Flow

Waste Source: Ac-D-Phe(4-Br)-OH Waste Type?

Solid (Wipes, Boats)

Liquid (Mother Liquor)

Bin: Hazardous Solids
(Tag: Halogenated)

Carboy: Halogenated
Organic Waste

Destruction:
High-Temp Incineration

Click to download full resolution via product page

Caption: Segregation workflow ensuring halogenated waste is routed to high-temperature

incineration.

Emergency Response
Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention

(suspect respiratory sensitization).

Skin Contact:

Doff: Remove contaminated gloves/clothing immediately.
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Wash: Rinse with soap and copious water for 15 minutes. Do not use organic solvents

(ethanol/DMSO) to wash skin, as this will drive the bromine compound deeper into the

dermis.

Spill (Solid): Do not sweep (creates dust).[2] Cover with wet paper towels to dampen, then

wipe up and dispose of as halogenated solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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